Cas no 478063-26-2 (1-(4-chlorophenyl)-N-(2-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-(2-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide
• CAS No: 478063-26-2
• MF: C₁₈H₁₄ClN₃O₃
• MW: 355.775063037872
• CID: 5271254
• Update Time: 2023-08-25

1-(4-chlorophenyl)-N-(2-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-N-(2-METHOXYPHENYL)-4-OXO-1,4-DIHYDRO-3-PYRIDAZINECARBOXAMIDE
• 1-(4-chlorophenyl)-N-(2-methoxyphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 1-(4-chlorophenyl)-1,4-dihydro-N-(2-methoxyphenyl)-4-oxo-
• SMR000179783
• MLS000327174
• 1-(4-chlorophenyl)-N-(2-methoxyphenyl)-4-oxopyridazine-3-carboxamide
• Bionet1_004375
• Oprea1_548130
• BDBM82681
• cid_1481272
• HMS581G17
• HMS2293I08
• STL202332
• 1-(4-chlorophenyl)-4-keto-N-(2-methoxyphenyl)pyridazine-3-ca

• Inchi： 1S/C18H14ClN3O3/c1-25-16-5-3-2-4-14(16)20-18(24)17-15(23)10-11-22(21-17)13-8-6-12(19)7-9-13/h2-11H,1H3,(H,20,24)
• InChI Key： LWFZFKWCWSAIBS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CC(C(C(NC2C=CC=CC=2OC)=O)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 570
• XLogP3: 3.4
• Topological Polar Surface Area: 71